BENGHE Safety Operating Guide

Check Availability & Pricing

Safeguarding Your Research: A Comprehensive
Guide to Handling N-Butyrylglycine-d7

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N-Butyrylglycine-d7

Cat. No.: B12429025

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for the
handling and disposal of N-Butyrylglycine-d7, a stable isotope-labeled compound. By
adhering to these procedural steps, you can minimize risks and maintain a secure research
environment.

Understanding the Compound: Key Data

While a specific Safety Data Sheet (SDS) for N-Butyrylglycine-d7 is not readily available, data
for the non-deuterated form, N-Butyrylglycine, provides a strong basis for safe handling
protocols. The primary hazards identified are skin and eye irritation.[1]

Property Value Source
Molecular Formula C6H4D7NO3 N/A
Appearance Solid powder [2]

Causes skin irritation, Causes
Hazards ] o [1]
serious eye irritation

Store in a cool, dry, well-
Storage ventilated area in a tightly [3][4]

sealed container.
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Operational Plan: From Receipt to Use

A systematic approach to handling N-Butyrylglycine-d7 is critical to ensure safety and
experimental integrity.

Receiving and Storage

 Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.
 Verification: Confirm that the product name and quantity on the label match the order.

o Storage: Immediately transfer the compound to a designated, well-ventilated storage area.
Store at 2-8°C in a tightly closed container.

Personal Protective Equipment (PPE)

Given the potential for skin and eye irritation, the following PPE is mandatory when handling N-
Butyrylglycine-d7:

o Eye Protection: Chemical safety goggles or safety glasses with side shields.
e Hand Protection: Chemical-resistant gloves (e.g., nitrile).

» Body Protection: A standard laboratory coat.

Handling Procedures

o Designated Area: All handling of the solid compound should be performed in a designated
area, such as a chemical fume hood or a ventilated enclosure, to minimize the risk of
inhalation of any airborne particles.

o Weighing: When weighing the powder, use a balance inside a ventilated enclosure to prevent
dispersal of the solid.

o Dissolving: If preparing a solution, add the solid to the solvent slowly to avoid splashing.

e Avoid Contact: Do not allow the solid or its solutions to come into contact with skin or eyes.
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e Hygiene: Wash hands thoroughly with soap and water after handling the compound, even if
gloves were worn.

Disposal Plan

As N-Butyrylglycine-d7 is not classified as a hazardous substance, disposal can be managed
as non-hazardous chemical waste. However, always adhere to your institution's specific waste
disposal guidelines.

e Unused Solid: Collect any unused solid N-Butyrylglycine-d7 in a clearly labeled waste
container.

» Empty Containers: Rinse empty containers thoroughly with a suitable solvent. The rinsate
can be disposed of as non-hazardous liquid waste. Deface the label on the empty container
before discarding it with regular laboratory glass waste.

o Solutions: Aqueous solutions of N-Butyrylglycine-d7 can typically be disposed of down the
sanitary sewer, diluted with a large amount of water.[5][6][7] Always check with your local
environmental health and safety office for specific regulations.

Workflow for Safe Handling of N-Butyrylglycine-d7
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Workflow for Safe Handling of N-Butyrylglycine-d7
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Caption: A flowchart outlining the key steps for the safe handling of N-Butyrylglycine-d7.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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